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Compound of Interest

Compound Name: COX-2-IN-40

Cat. No.: B15608119

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. COX-2-IN-40, a research chemical also
known as Celecoxib, requires specific disposal procedures to mitigate risks to personnel and
the environment. This guide provides essential, step-by-step instructions for its proper disposal,
aligning with laboratory safety and chemical handling best practices.

Key Safety and Hazard Information

Understanding the hazards associated with COX-2-IN-40 is the first step in its safe
management. The following table summarizes the key hazard information derived from safety
data sheets.
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Hazard Category

Description

Precautionary Statements

Reproductive Toxicity

May damage fertility or the
unborn child (Category 1B).[1]

P201: Obtain special
instructions before use. P202:
Do not handle until all safety
precautions have been read
and understood. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P308+P313: IF
exposed or concerned: Get

medical advice/attention.[1][2]

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
(Stomach, Cardio-vascular
system, intestinal tract)
through prolonged or repeated

exposure (Category 2).[2]

P260: Do not breathe dust.[1]
[2]

Aquatic Hazard

Toxic to aquatic life. Very toxic
to aquatic life with long lasting

effects (Category 1).

P273: Avoid release to the

environment.

Experimental Protocol: Disposal Procedure

The recommended disposal procedure for COX-2-IN-40 involves treating it as hazardous

chemical waste. This protocol is designed to prevent environmental contamination and ensure

personnel safety.

Materials:

» Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

e Sealable, labeled hazardous waste container.

o Chemical waste disposal service provider information.

Methodology:
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Wear Appropriate PPE: Before handling COX-2-IN-40, ensure you are wearing the
necessary personal protective equipment, including safety goggles, chemical-resistant
gloves, and a lab coat.[1][2]

Prepare for Disposal: Unused or waste COX-2-IN-40 should not be disposed of down the
drain or in regular trash.

Contain the Waste: Carefully transfer the waste material into a designated, sealable, and
clearly labeled hazardous waste container. Ensure the label includes the chemical name
("COX-2-IN-40" or "Celecoxib") and associated hazard symbols.

Arrange for Professional Disposal: Dispose of the contents and the container through an
approved waste disposal plant or a licensed professional waste disposal service.[2] Adhere
to all local, state, and federal regulations for hazardous waste disposal.

Decontaminate: Thoroughly clean any surfaces or equipment that may have come into
contact with COX-2-IN-40 using an appropriate solvent and cleaning procedure. Dispose of
any contaminated cleaning materials as hazardous waste.

Documentation: Maintain a record of the disposal, including the date, quantity, and the name
of the disposal service provider.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of COX-2-IN-40.
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Caption: Workflow for the proper disposal of COX-2-IN-40.
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In the United States, community-based drug "take-back” programs are often the best option for
disposing of unused medicines.[3] You can call your city or county government's household
trash and recycling service to see if a take-back program is available in your area.[3] The U.S.
Drug Enforcement Administration (DEA) also periodically sponsors National Prescription Drug
Take-Back Days.[3] If no specific disposal instructions or take-back programs are available, the
FDA provides guidelines for disposing of medicines in the household trash, which involves
mixing the substance with an unappealing material like dirt or cat litter and placing it in a sealed
container before throwing it out.[3][4] However, for a laboratory setting, professional disposal is
the most appropriate and compliant method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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